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Compound of Interest

Compound Name: ND-646

Cat. No.: B609511 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal

of ND-646, a potent and selective allosteric inhibitor of acetyl-CoA carboxylase (ACC).

Adherence to these protocols is essential for minimizing risks and complying with regulatory

standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult the specific Safety Data Sheet

(SDS) for ND-646, if available from the supplier. In the absence of a specific SDS, a

conservative approach based on the handling of similar potent small molecule inhibitors should

be adopted.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory to prevent skin contact.

Eye Protection: Safety glasses or goggles must be worn to protect against accidental

splashes.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Engineering Controls:
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All handling of solid ND-646 or its concentrated solutions should be performed in a certified

chemical fume hood to prevent inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the proper disposal of ND-646 waste, including

pure compound, contaminated labware, and solutions.

Waste Segregation:

Solid Waste: Collect unused or expired solid ND-646, along with any grossly contaminated

items (e.g., weighing paper, pipette tips), in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Aqueous and organic solvent solutions containing ND-646 should be

collected in separate, compatible, and clearly labeled hazardous waste containers. Do not

mix incompatible waste streams. For instance, halogenated and non-halogenated solvent

wastes should be collected separately.[1]

Sharps: Needles, syringes, or other sharps contaminated with ND-646 must be disposed

of in a designated sharps container.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "ND-646 (1,4-dihydro-1-[(2R)-2-(2-methoxyphenyl)-2-[(tetrahydro-2H-pyran-4-

yl)oxy]ethyl]-α,α,5-trimethyl-6-(2-oxazolyl)-2,4-dioxo-thieno[2,3-d]pyrimidine-3(2H)-

acetamide)".[2]

Include the approximate concentration and quantity of the waste.

Keep containers securely closed when not in use.[1]

Spill Management:

In the event of a spill, prevent the spread of the material.
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For solid spills, carefully sweep up the material and place it in the designated solid

hazardous waste container.[3]

For liquid spills, absorb the material with an inert absorbent (e.g., sand, vermiculite) and

place it in the appropriate hazardous waste container.[4]

Clean the spill area thoroughly with an appropriate solvent and then soap and water.

Dispose of all cleaning materials as hazardous waste.

Final Disposal:

All collected hazardous waste containing ND-646 must be disposed of through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[5][6]

Do not dispose of ND-646 down the drain or in regular trash.[3] Discharge into the

environment must be avoided.[3]

Quantitative Data for ND-646
For easy reference, the following table summarizes key quantitative data for ND-646.

Property Value

Molecular Formula C₂₈H₃₂N₄O₇S

Molecular Weight 568.6 g/mol

CAS Number 1434639-57-2

IC₅₀ for human ACC1 3.5 nM

IC₅₀ for human ACC2 4.1 nM

Solubility
DMF: 30 mg/mlDMSO: 30 mg/mlDMSO:PBS

(pH 7.2) (1:4): 0.20 mg/mlEthanol: 20 mg/ml

Storage Temperature
Store at -20°C for up to 1 year, or at -80°C for

up to 2 years.[7]
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Experimental Protocols Cited
The disposal procedures outlined are based on standard laboratory safety protocols for

handling potent chemical compounds. Specific experimental use of ND-646 has been

documented in preclinical models of non-small cell lung cancer, where it has been shown to

suppress fatty acid synthesis and inhibit tumor growth.[8][9] In these studies, ND-646 was

administered to mouse xenograft models at doses of 25 mg/kg twice per day.[2]

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ND-646.
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Caption: Logical workflow for the safe disposal of ND-646.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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